Cas no 2229231-75-6 (3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid
• CAS No: 2229231-75-6
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• CID: 6035744
• PubChem ID: 165753908
• Update Time: 2025-05-21

3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid
• EN300-1961506
• 2229231-75-6

• Inchi： 1S/C8H7ClF2O2S/c9-6-2-1-5(14-6)4(8(10)11)3-7(12)13/h1-2,4,8H,3H2,(H,12,13)
• InChI Key： JXNOCXDSLUCECE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(F)F)CC(=O)O)S1

Computed Properties

• Exact Mass: 239.9823347g/mol
• Monoisotopic Mass: 239.9823347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid

3-(5-Chlorothiophen-2-yl)-4,4-difluorobutanoic Acid: A Comprehensive Overview

3-(5-Chlorothiophen-2-yl)-4,4-difluorobutanoic acid, identified by the CAS number 2229231-75-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a thiophene ring substituted with a chlorine atom at the 5-position, connected to a butanoic acid moiety with two fluorine atoms at the 4-position. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of thiophene derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of the thiophene ring in 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid contributes to its ability to interact with biological targets such as enzymes and receptors. The fluorine atoms at the 4-position further enhance the compound's stability and bioavailability, making it a promising candidate for drug development.

The synthesis of 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid involves a multi-step process that includes nucleophilic aromatic substitution and fluorination reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced efficiently for experimental purposes.

In terms of biological activity, 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid has demonstrated potent inhibitory effects on several key enzymes associated with inflammatory diseases. For instance, studies have shown that it can inhibit cyclooxygenase (COX) enzymes, which are central to the inflammatory response. This makes it a potential candidate for developing new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Beyond its enzymatic activity, this compound has also been investigated for its potential in cancer treatment. Preclinical studies suggest that it may induce apoptosis in cancer cells by modulating specific signaling pathways. The combination of its anti-inflammatory and antitumor properties underscores its versatility as a lead compound in drug discovery.

The structural uniqueness of 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular docking and dynamics simulations to explore its binding interactions with various protein targets. These studies provide valuable insights into the design of more effective drug molecules based on this scaffold.

In conclusion, 3-(5-chlorothiophen-2-yl)-4,4-difluorobutanoic acid, CAS number 2229231-75-6, represents a compelling example of how structural modifications can lead to compounds with diverse biological activities. Its potential applications in treating inflammatory diseases and cancer highlight its importance in contemporary medicinal chemistry research.